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Compound of Interest

Compound Name: Psncbam-1

Cat. No.: B1678302 Get Quote

Essential Safety and Handling Guide for PSNCBAM-
1
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling PSNCBAM-1. Adherence to these guidelines is critical for ensuring

laboratory safety and minimizing exposure risk. As a potent pharmaceutical compound,

PSNCBAM-1 requires stringent handling practices.

Chemical and Physical Properties
PSNCBAM-1 is a negative allosteric modulator of the cannabinoid CB1 receptor.[1][2] It is a

diarylurea derivative with the following properties:
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Property Value

IUPAC Name
1-(4-chlorophenyl)-3-(3-(6-(pyrrolidin-1-

yl)pyridin-2-yl)phenyl)urea

Molecular Formula C₂₂H₂₁ClN₄O

Molar Mass 392.89 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage

Store powder at -20°C for long-term stability.[1]

Stock solutions can be stored at -80°C for up to

6 months or at -20°C for up to 1 month.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to prevent dermal, ocular, and respiratory

exposure to PSNCBAM-1. The following table outlines the minimum required PPE. For

operations with a high potential for aerosolization, enhanced respiratory protection is

recommended.
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PPE Category Recommended Equipment Rationale

Eye Protection

Chemical safety goggles with

side shields or a full-face

shield.

Protects eyes from splashes

and airborne particles.

Hand Protection
Double-gloving with nitrile

gloves.

Provides a barrier against skin

contact. The outer glove

should be changed

immediately if contaminated.

Body Protection

A fully-buttoned laboratory

coat. For larger quantities or

risk of splashing, a chemical-

resistant apron or disposable

coveralls are recommended.

Protects skin and personal

clothing from contamination.

Respiratory Protection

For handling small quantities in

a well-ventilated fume hood, a

standard dust mask may be

sufficient. For procedures that

may generate dust or aerosols,

a NIOSH-approved respirator

is required.

Prevents inhalation of the

compound.

Foot Protection Closed-toe shoes. Protects feet from spills.

Operational Plan: Handling and Storage
A systematic approach to handling and storage is essential for safety and maintaining the

integrity of PSNCBAM-1.

Preparation
Designated Area: All handling of PSNCBAM-1 should occur in a designated area within a

certified chemical fume hood.

Emergency Equipment: Ensure an eyewash station, safety shower, and a chemical spill kit

are readily accessible.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1678302?utm_src=pdf-body
https://www.benchchem.com/product/b1678302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gather Materials: Before starting, assemble all necessary equipment, including spatulas,

weigh boats, solvents, and waste containers.

Handling Workflow
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Figure 1: A step-by-step workflow for the safe handling of PSNCBAM-1.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1678302?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage
Short-term: Store PSNCBAM-1 solid at +4°C.

Long-term: For extended storage, keep the solid compound at -20°C.

Solutions: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and

stored at -80°C (up to 6 months) or -20°C (up to 1 month).

Disposal Plan
Proper disposal of PSNCBAM-1 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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